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Compound of Interest

1-lodo-4-(2-
Compound Name:
methoxyethoxy)benzene

CAS No.: 102293-99-2

Cat. No.: B3074756

Get Quote

\ J

CAS Number: 102293-99-2 Formula:
Molecular Weight: 278.09 g/mol [1]

Part 1: Executive Summary & Strategic Utility

1-lodo-4-(2-methoxyethoxy)benzene is a high-value aryl iodide intermediate used extensively
in medicinal chemistry and materials science. Its structural significance lies in the 4-(2-
methoxyethoxy)phenyl motif, a pharmacophore often employed to modulate lipophilicity (

) and aqueous solubility in drug candidates without introducing hydrogen bond donors that
might hinder membrane permeability.

For the synthetic chemist, this molecule represents a "chassis" for cross-coupling reactions.[2]
The C-I bond is highly labile toward oxidative addition by Palladium(0) species, making this
compound a superior electrophile for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig
couplings compared to its bromide or chloride analogues.[2]
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Retrosynthetic Analysis

The most robust disconnection reveals 4-iodophenol and a 2-methoxyethyl electrophile as the
primary precursors. This pathway relies on the Williamson Ether Synthesis, a reaction favored
for its high regioselectivity (preserving the para-iodine position) and operational simplicity.[2]

4-lodophenol 1-Bromo-2-methoxyethane
(Nucleophile) (Electrophile)

N\

C-O Bond Disconnection

A

1-lodo-4-(2-methoxyethoxy)benzene

Click to download full resolution via product page

Figure 1: Retrosynthetic logic prioritizing the preservation of the aromatic iodine.

Part 2: Primary Synthesis Protocol (Williamson

Ether Synthesis)
Reaction Design & Causality

The synthesis involves the
alkylation of 4-iodophenol with 1-bromo-2-methoxyethane.
o Base Selection (

): While Sodium Hydride (NaH) is faster, Potassium Carbonate (

) is preferred for scale-up. It provides a "soft" deprotonation, minimizing the risk of de-
iodination or polymerization side reactions that can occur with strong bases.[2]
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e Solvent System (DMF vs. Acetonitrile): Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone
(NMP) are required. The reaction proceeds via an anionic nucleophile (phenoxide); polar
aprotic solvents solvate the cation (

), leaving the phenoxide "naked" and highly reactive.[2]

e Leaving Group (Bromide): 1-Bromo-2-methoxyethane is chosen over the chloro-analogue for
faster kinetics without the instability associated with iodides.

Experimental Procedure

Scale: 10.0 g (45.4 mmol of 4-iodophenol)

Equiv.[3][4][5]
Reagent MW ( g/mol ) Mass/Vol Role
[61[7]
4-lodophenol 220.01 1.0 100g Substrate
1-Bromo-2- )
138.99 1.2 7.57 g (5.1 mL) Electrophile
methoxyethane
Potassium
Carbonate ( 138.21 2.0 1259 Base
)
DMF
- - 50 mL Solvent
(Anhydrous)

Step-by-Step Protocol:

e Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and nitrogen inlet.

» Solubilization: Charge the flask with 4-iodophenol (10.0 g) and anhydrous DMF (50 mL). Stir
at room temperature until fully dissolved.

o Deprotonation: Add
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(12.5 g) in a single portion. The suspension may turn slightly yellow due to phenoxide
formation.[2] Stir for 15 minutes at ambient temperature to ensure initiation of deprotonation.

e Alkylation: Add 1-bromo-2-methoxyethane (5.1 mL) dropwise via syringe over 5 minutes.

o Note: Exothermic reaction is minimal, but dropwise addition prevents local concentration
spikes.[2]

e Reaction: Heat the mixture to 60°C in an oil bath. Monitor by TLC (Hexane/EtOAc 4:1) or
HPLC.[8]

o Endpoint: Typically 4—6 hours.[5] The starting material (4-iodophenol) should be fully
consumed.

o Workup:

o Cool the mixture to room temperature.

o Pour the reaction mixture into 200 mL of ice-water. The product may precipitate or form an
0il.[2]

o Extract with Ethyl Acetate (
mL).[5]
o Wash the combined organic layers with water (

mL) to remove DMF, followed by brine (
mL).[2]
o Dry over anhydrous
, filter, and concentrate under reduced pressure.[2][8]

e Purification:

o The crude oil is often sufficiently pure (>95%).[2]
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o If necessary, purify via flash column chromatography (Silica Gel, 0-10% EtOAc in
Hexanes).[2]

o Yield: Expect 11.5-12.0 g (90-95%).

Part 3: Mechanistic Pathway & Logic

The reaction follows a classic bimolecular nucleophilic substitution (

).[2] The diagram below illustrates the transition state and the critical role of solvent solvation.

Transition State
[Ph-O...C...Br]t

Click to download full resolution via product page

Deprotonation K2CO3 / DMF | Nucleophilic Attack
(Phenol -> Phenoxide) (Phenoxide attacks C-Br)

Ether Product + KBr

Figure 2:

pathway. The polar aprotic solvent (DMF) increases the nucleophilicity of the phenoxide
oxygen.[2]

Part 4: Quality Control & Characterization[2]

Trustworthiness in synthesis relies on rigorous validation. The following data confirms the
identity of the product.

Expected NMR Data

« NMR (400 MHz,

):

[e]

7.54 (d, J = 8.8 Hz, 2H, Ar-H ortho to I)[2]

[e]

6.69 (d, J = 8.8 Hz, 2H, Ar-H ortho to O)[2]

[e]

4.10 (t, J = 4.8 Hz, 2H,

)I2]
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o 3.74 (t,J = 4.8 Hz, 2H,
)2
o 3.44 (s, 3H,
)2
e NMR (100 MHz,
):
o 158.8 (C-0), 138.2 (C-), 116.9 (C-H), 82.5 (C-I ipso), 70.8 (
), 67.4 (
), 59.2 (
).[2]
Purity Check (HPLC)

e Column: C18 Reverse Phase
o Mobile Phase: Acetonitrile/Water (Gradient 50% -> 90% ACN)
o Detection: UV at 254 nm.

o Retention Time: The product will elute significantly later than 4-iodophenol due to the
capping of the polar hydroxyl group.[2]

Part 5: Safety & Handling (E-E-A-T)

o Alkylating Agents: 1-Bromo-2-methoxyethane is a primary alkyl halide and a potential
alkylating agent. It must be handled in a fume hood. Gloves (Nitrile or Laminate) are
mandatory to prevent dermal absorption.

o DMF Hazards: DMF is a potent liver toxin and readily absorbed through the skin.[2] Wash
immediately with soap and water if contact occurs.
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+ Waste Disposal: Aqueous washes containing DMF must be segregated into non-halogenated
organic waste (or specific solvent waste streams depending on facility rules) due to the
difficulty of treating DMF in water treatment plants.

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3074756/docs#synthesis-of-1-iodo-4-2-
methoxyethoxy-benzene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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